2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanyl]-5-cyclohexyl-4-ethyl-1,2,4-triazole
• InChI: InChI=1S/C17H22ClN3S/c1-2-21-16(13-8-4-3-5-9-13)19-20-17(21)22-12-14-10-6-7-11-15(14)18/h6-7,10-11,13H,2-5,8-9,12H2,1H3
• InChI Key: NNFMLOIDRNBXTK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2Cl)C3CCCCC3
• Molecular Formula: C17H22ClN3S
• Molecular Weight: 335.9 g/mol

Description

2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE is a complex organic compound that features a triazole ring, a cyclohexyl group, and a chlorobenzyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE typically involves the formation of the triazole ring followed by the introduction of the chlorobenzyl and cyclohexyl groups. One common method involves the cyclization of appropriate precursors under acidic or basic conditions to form the triazole ring. Subsequent reactions introduce the chlorobenzyl and cyclohexyl groups through nucleophilic substitution or other suitable reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity .

Chemical Reactions Analysis

Types of Reactions

2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE can undergo various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the chlorobenzyl group or to modify the triazole ring.

Substitution: The chlorobenzyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including as an antifungal or antiviral agent.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings

Mechanism of Action

The mechanism of action of 2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE involves its interaction with specific molecular targets. The triazole ring can interact with enzymes or receptors, potentially inhibiting their activity. The chlorobenzyl group may enhance the compound’s binding affinity to its targets, while the cyclohexyl group can influence the compound’s overall stability and solubility .

Comparison with Similar Compounds

Similar Compounds

2- (5- ( (2-CHLOROBENZYL)THIO)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE: Similar structure but with a pyridine ring instead of a cyclohexyl group.

(5-Cyclohexyl-4-ethyl-4H- [1,2,4]triazol-3-yl-sulfanyl)acetic acid: Similar triazole and cyclohexyl groups but with an acetic acid moiety.

Uniqueness

2-CHLOROBENZYL (5-CYCLOHEXYL-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL) SULFIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.